Cas no 773092-53-8 (7-(azidomethyl)quinoline)

• Product Name: 7-(azidomethyl)quinoline
• CAS No: 773092-53-8
• MF: C₁₀H₈N₄
• MW: 184.19732093811
• CID: 536337
• PubChem ID: 59840693
• Update Time: 2025-10-28

7-(azidomethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 7-(azidomethyl)-
• 7-(azidomethyl)quinoline
• DTXSID10733195
• PKJSLEKHGKOBEK-UHFFFAOYSA-N
• EN300-1858767
• 773092-53-8
• 7-azidomethyl-quinoline
• SCHEMBL14003508

• Inchi： 1S/C10H8N4/c11-14-13-7-8-3-4-9-2-1-5-12-10(9)6-8/h1-6H,7H2
• InChI Key： PKJSLEKHGKOBEK-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=CC(CN=[N+]=[N-])=CC=12

Computed Properties

• Exact Mass: 184.074896272g/mol
• Monoisotopic Mass: 184.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 27.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 7-(azidomethyl)quinoline

7-(Azidomethyl)Quinoline: A Comprehensive Overview

The compound 7-(azidomethyl)quinoline, identified by the CAS registry number CAS No. 773092-53-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the quinoline family, which is a heterocyclic aromatic system with a nitrogen atom at the 1-position. The presence of an azidomethyl group at the 7-position introduces unique electronic and structural properties, making it a valuable building block for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 7-(azidomethyl)quinoline. Researchers have explored diverse methodologies, including nucleophilic aromatic substitution and coupling reactions, to construct this compound with high yield and purity. The azide group (-N₃) is particularly reactive, making it amenable to click chemistry reactions such as the Huisgen cycloaddition. This reactivity has positioned 7-(azidomethyl)quinoline as a versatile precursor for constructing complex molecules with tailored functionalities.

In the realm of pharmacology, 7-(azidomethyl)quinoline has shown promise as a potential lead compound for drug discovery. Its structural similarity to known bioactive quinolines suggests that it may exhibit interesting biological activities. For instance, studies have demonstrated that derivatives of this compound can modulate enzyme activity and interact with cellular receptors, paving the way for applications in anti-inflammatory, anticancer, and antimicrobial therapies. Ongoing research is focused on optimizing its bioavailability and efficacy while minimizing potential side effects.

Beyond pharmacology, 7-(azidomethyl)quinoline has found applications in materials science, particularly in the development of advanced materials for optoelectronic devices. The conjugated π-system of quinolines contributes to their excellent electronic properties, which are highly desirable in organic semiconductors and light-emitting diodes (LEDs). By incorporating the azidomethyl group into quinoline frameworks, scientists have been able to tune the electronic characteristics of these materials, leading to improved performance in devices such as organic photovoltaics (OPVs) and field-effect transistors (FETs).

The synthesis of 7-(azidomethyl)quinoline typically involves a multi-step process that begins with the preparation of quinoline derivatives followed by functionalization at the 7-position. One common approach is the Friedel-Crafts alkylation reaction, which allows for the introduction of an azide-containing substituent onto the aromatic ring. This method has been optimized to ensure high regioselectivity and minimize byproduct formation.

In addition to its direct applications, 7-(azidomethyl)quinoline serves as an intermediate in the synthesis of more complex molecules. For example, it can undergo further modifications such as Suzuki-Miyaura couplings or Stille reactions to introduce additional functional groups. These transformations enable researchers to explore a wide range of chemical space and design molecules with specific properties tailored for particular applications.

The study of CAS No. 773092-53-8, or 7-(azidomethyl)quinoline, continues to evolve with advancements in analytical techniques and computational modeling. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided critical insights into its molecular structure and stability. Meanwhile, density functional theory (DFT) calculations have shed light on its electronic properties and reactivity patterns.

In conclusion, 7-(azidomethyl)quinoline, represented by CAS registry number CAS No. 773092-53-8, stands out as a versatile compound with significant potential across multiple disciplines. Its unique combination of structural features and reactivity makes it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in both academic research and industrial development.